2-({1-[(3-chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine

• IUPAC Name: 2-[[1-[(3-chlorophenyl)methylsulfonyl]pyrrolidin-3-yl]methoxy]-5-fluoropyridine
• InChI: InChI=1S/C17H18ClFN2O3S/c18-15-3-1-2-13(8-15)12-25(22,23)21-7-6-14(10-21)11-24-17-5-4-16(19)9-20-17/h1-5,8-9,14H,6-7,10-12H2
• InChI Key: YRXITZLXURTBLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=NC=C(C=C2)F)S(=O)(=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C17H18ClFN2O3S
• Molecular Weight: 384.9 g/mol

Description

2-({1-[(3-Chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine, also known as 5-Fluoro-2-((1-(3-chlorophenyl)methanesulfonyl)pyrrolidin-3-yl)methoxy pyridine, is a synthetic compound widely used in laboratory experiments. It is a useful tool in research, as it can be used to understand the biochemical and physiological effects of different compounds.

Mechanism of Action

The mechanism of action of 2-({1-[(3-chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine((1-(3-chlorophenyl)methanesulfonyl)pyrrolidin-3-yl)methoxy pyridine is not yet fully understood. However, it is known that it can inhibit certain enzymes and affect the metabolism of certain compounds. It is also known that it can interact with certain proteins and receptors in the body, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-({1-[(3-chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine((1-(3-chlorophenyl)methanesulfonyl)pyrrolidin-3-yl)methoxy pyridine are not yet fully understood. However, it is known that it can affect the metabolism of certain compounds, as well as the activity of certain enzymes and proteins. It can also affect the activity of certain receptors, which can lead to changes in biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-({1-[(3-chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine((1-(3-chlorophenyl)methanesulfonyl)pyrrolidin-3-yl)methoxy pyridine in laboratory experiments is that it is relatively easy to synthesize and can be used in a wide range of experiments. It is also relatively stable, which makes it easier to handle in the laboratory. However, it can be toxic if not handled properly, and it can also be difficult to obtain in large quantities.

Future Directions

The future directions for 2-({1-[(3-chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine((1-(3-chlorophenyl)methanesulfonyl)pyrrolidin-3-yl)methoxy pyridine are numerous. It could be used to develop new drug therapies, as well as to further understand the biochemical and physiological effects of different compounds. It could also be used to study the effects of different environmental factors on biochemical and physiological processes. Additionally, it could be used to develop new methods of synthesizing other compounds, as well as to study the effects of different compounds on the metabolism of drugs.

Synthesis Methods

The synthesis of 2-({1-[(3-chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine((1-(3-chlorophenyl)methanesulfonyl)pyrrolidin-3-yl)methoxy pyridine can be achieved through a reaction between 3-chlorophenylmethanesulfonyl chloride and 5-fluoropyridine in the presence of sodium hydroxide. This reaction is carried out in an aqueous solution and the product is isolated through a recrystallization process.

Scientific Research Applications

2-({1-[(3-chlorophenyl)methanesulfonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine((1-(3-chlorophenyl)methanesulfonyl)pyrrolidin-3-yl)methoxy pyridine has a wide range of scientific research applications. It is used in the synthesis of other compounds, as well as in the study of the biochemical and physiological effects of different compounds. It is also used in the study of drug metabolism, as well as in drug discovery.